molecular formula C15H14O4 B185574 4-(2-Phenoxyethoxy)benzoic acid CAS No. 22219-63-2

4-(2-Phenoxyethoxy)benzoic acid

Cat. No. B185574
CAS RN: 22219-63-2
M. Wt: 258.27 g/mol
InChI Key: MIFKBDZVXBJUFX-UHFFFAOYSA-N
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Description

“4-(2-Phenoxyethoxy)benzoic acid” is a chemical compound with the CAS Number: 22219-63-2 . It has a molecular weight of 258.27 and its IUPAC name is 4-(2-phenoxyethoxy)benzoic acid . The compound is solid in its physical form .


Molecular Structure Analysis

The InChI code for “4-(2-Phenoxyethoxy)benzoic acid” is 1S/C15H14O4/c16-15(17)12-6-8-14(9-7-12)19-11-10-18-13-4-2-1-3-5-13/h1-9H,10-11H2,(H,16,17) . This indicates the molecular structure of the compound.


Physical And Chemical Properties Analysis

“4-(2-Phenoxyethoxy)benzoic acid” is a solid compound . It has a molecular weight of 258.27 .

Mechanism of Action

Target of Action

The primary targets of 4-(2-Phenoxyethoxy)benzoic acid are currently unknown. This compound is a part of a collection of rare and unique chemicals used by early discovery researchers

Biochemical Pathways

It’s worth noting that benzoic acid derivatives, which this compound is a part of, are generally derived from corresponding cinnamic acid derivatives through the enzymatic reactions of shikimate and phenylpropanoid pathway .

Pharmacokinetics

The ADME (Absorption, Distribution, Metabolism, and Excretion) properties of 4-(2-Phenoxyethoxy)benzoic acid are not well-studied. Its impact on bioavailability is currently unknown. It’s known that benzoic acid, a related compound, is conjugated to glycine in the liver and excreted as hippuric acid . This might provide some insight into the potential pharmacokinetics of 4-(2-Phenoxyethoxy)benzoic acid.

Result of Action

As a unique and rare chemical, its specific effects are a subject of ongoing research .

Action Environment

It’s known that the metabolic pathways of secondary metabolites in foods may differ between plant species, due to the difference in the nature of the plant . This suggests that environmental factors could potentially influence the action of 4-(2-Phenoxyethoxy)benzoic acid.

properties

IUPAC Name

4-(2-phenoxyethoxy)benzoic acid
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C15H14O4/c16-15(17)12-6-8-14(9-7-12)19-11-10-18-13-4-2-1-3-5-13/h1-9H,10-11H2,(H,16,17)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

MIFKBDZVXBJUFX-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC=C(C=C1)OCCOC2=CC=C(C=C2)C(=O)O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C15H14O4
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID90298111
Record name 4-(2-phenoxyethoxy)benzoic acid
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID90298111
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

258.27 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

4-(2-Phenoxyethoxy)benzoic acid

CAS RN

22219-63-2
Record name MLS000737521
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Record name 4-(2-phenoxyethoxy)benzoic acid
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID90298111
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.
Record name 4-(2-PHENOXYETHOXY)BENZOIC ACID
Source European Chemicals Agency (ECHA)
URL https://echa.europa.eu/information-on-chemicals
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Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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Q & A

Q1: Why is 4-(2-Phenoxyethoxy)benzoic acid of interest in polymer synthesis?

A: 4-(2-Phenoxyethoxy)benzoic acid is an attractive monomer for synthesizing linear and hyperbranched poly(ether ketone)s (PEKs) due to its unique structure. [, ] The presence of the flexible oxyethylene spacer (-OCH2CH2O-) in its structure is known to enhance the solubility of the resulting polymers. This is particularly important for PEKs, which are typically difficult to process due to their rigid backbone. [, ]

Q2: What are the advantages of using polyphosphoric acid (PPA) with phosphorus pentoxide (P2O5) as a reaction medium for polymerizing 4-(2-Phenoxyethoxy)benzoic acid?

A: Traditional methods for synthesizing PEKs rely on strong acid catalysts, which can degrade the oxyethylene spacers present in 4-(2-Phenoxyethoxy)benzoic acid, leading to undesirable side reactions and affecting the polymer properties. [] Research has shown that employing a milder reaction medium consisting of polyphosphoric acid (PPA) and phosphorus pentoxide (P2O5) provides sufficient catalytic activity for polymerization without causing significant degradation of the oxyethylene spacers. [, ] This results in high molecular weight polymers with improved solubility. [, ]

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